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Compound of Interest

Compound Name: 4'-Chlorochalcone

Cat. No.: B1662104

An In-depth Technical Guide to the Solubility and Physical Properties of 4'-Chlorochalcone

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4'-chlorochalcone (CAS No: 956-02-5), a synthetic chalcone derivative with
significant interest in medicinal chemistry and materials science. This document is intended for
researchers, scientists, and drug development professionals, offering detailed data,
experimental protocols, and visualizations to support further research and application.

Introduction

4'-Chlorochalcone, systematically named (E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one, is
an organic compound belonging to the chalcone family.[1][2] Chalcones are characterized by
an open-chain flavonoid structure consisting of two aromatic rings linked by a three-carbon a,3-
unsaturated carbonyl system.[1] The presence of a chlorine atom at the 4'-position of the
phenyl ring attached to the carbonyl group distinguishes this particular derivative.[1] This
compound typically appears as a white, yellow, or green crystalline solid and is a valuable
precursor for synthesizing various heterocyclic compounds and biologically active molecules,
with potential applications as an antimicrobial and anticancer agent.[1][3][4][5]

Physical and Chemical Properties

The physical and chemical properties of 4'-chlorochalcone are essential for its handling,
formulation, and application. These properties are summarized in the table below.
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Table 1: Physical and Chemical Properties of 4'-Chlorochalcone

Property Value Source(s)
Molecular Formula C15H1:CIO [21[31[5]
Molecular Weight 242.70 g/mol [2][5]
Appearance White to yellow to green (31[6]
powder/crystal
Melting Point 97-101 °C [3151[6]1[7]
Boiling Point 386.8 £ 42.0 °C (Predicted) [31[61[7]
Density 1.202 + 0.06 g/cm3 (Predicted) [31[6]
LogP 3.7-4.24 [8][9]
Refractive Index 1.632 (Predicted) [718]
CAS Number 956-02-5 [2]

Solubility Profile

4'-Chlorochalcone is characterized by its hydrophobic nature, leading to limited solubility in
water.[1] It is, however, soluble in various organic solvents.[1][3] The principle of "like dissolves
like" is applicable, where its nonpolar aromatic structure favors solubility in less polar organic
solvents.[10]

Table 2: Solubility of 4'-Chlorochalcone

Solvent Solubility Source(s)
Water Limited / Low [11[3]
Ethanol Soluble [1][3]
Acetone Soluble [1]
Dimethylformamide (DMF) Soluble [3]
Methanol Soluble (used in synthesis) [5][11]
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Traditional synthesis and purification methods often utilize alcoholic solvents like ethanol and
methanol, highlighting their effectiveness in dissolving 4'-chlorochalcone.[5] Ethanol is
frequently used for recrystallization to purify the crude product.[5][12]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and characterization of 4'-
chlorochalcone.

Table 3: Spectroscopic Data for 4'-Chlorochalcone

Technique Key Data Points Source(s)

UV-Vis Amax: 310 nm (in Ethanol) [6][13]

Data available, characteristic
FTIR (KBr Pellet) [2]
chalcone peaks expected.

1H NMR (in CDCls) Spectral data available. [14][15]
13C NMR (in CDCIs) Spectral data available. [2][16][17]
Mass Spectrometry Molecular lon (m/z): 242. [2][9]

Experimental Protocols

Detailed methodologies are critical for the reproducible synthesis and analysis of 4'-
chlorochalcone.

Synthesis via Claisen-Schmidt Condensation

The most common method for synthesizing chalcones is the Claisen-Schmidt condensation, an
aldol condensation reaction between an aromatic ketone and a non-enolizable aromatic
aldehyde.[4]

» Reactants: 4-chloroacetophenone (1 equivalent) and benzaldehyde (1 equivalent).[4]
o Catalyst: Aqueous sodium hydroxide (NaOH) solution.[12][18]

e Solvent: 95% Ethanol.[12][18]
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e Procedure:

o

Dissolve equimolar amounts (e.g., 0.01 mol) of 4-chloroacetophenone and benzaldehyde
in 95% ethanol (e.g., 10 mL) in an Erlenmeyer flask equipped with a magnetic stirrer.[18]

Add a 6M NaOH solution (e.g., 3.5 mL) to the mixture while stirring.[18]

Continue stirring at room temperature for a designated period (e.g., 10 minutes to several
hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).[18]
The product often precipitates out of the solution.[12][18]

Upon completion, cool the reaction mixture in an ice-water bath to facilitate complete
crystallization.[18]

Collect the solid product by vacuum filtration.[12][18]

Wash the crystals sequentially with cold water and then ice-cold ethanol to remove
unreacted starting materials and catalyst.[18]

Allow the product to air-dry.[12][18]

Purification by Recrystallization

Recrystallization is a standard procedure to purify the crude 4'-chlorochalcone.

e Solvent: 95% Ethanol is commonly used.[5][12]

e Procedure:

o

o

[¢]

[e]

[e]

Dissolve the crude 4'-chlorochalcone product in a minimum amount of hot 95% ethanol.

[5]

Once fully dissolved, allow the solution to cool slowly to room temperature.
Further cool the solution in an ice bath to maximize crystal formation.
Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold ethanol and allow them to dry.
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Solubility Determination (Gravimetric Method)

A gravimetric method can be employed to determine the solubility of 4'-chlorochalcone in
various solvents at different temperatures.[19]

o Apparatus: A constant temperature water bath, sealed flasks, analytical balance.
e Procedure:

o Add an excess amount of 4'-chlorochalcone to a known volume of the selected solvent in
a sealed flask.

o Place the flask in a constant temperature water bath and stir for an extended period (e.g.,
5 hours) to ensure equilibrium is reached.[19]

o Stop stirring and allow the solution to settle for several hours (e.g., 2 hours) to let
undissolved solid precipitate.[19]

o Carefully withdraw a known volume of the clear supernatant solution.
o Evaporate the solvent from the withdrawn sample completely.
o Weigh the remaining solid residue.

o Calculate the solubility based on the mass of the residue and the volume of the
supernatant taken. Repeat this process at various temperatures.[19]

Visualizations

Diagrams are provided below to illustrate key workflows and molecular information.
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Caption: Experimental workflow for the synthesis and characterization of 4'-chlorochalcone.

Caption: Molecular structure and key properties of 4'-chlorochalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorochalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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